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Compound of Interest

Compound Name: Hypoxanthine-15N4

Cat. No.: B12404558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the solubility characteristics and optimal storage

conditions for Hypoxanthine-15N4, a stable isotope-labeled standard crucial for metabolic

research, pharmacokinetic studies, and as an internal standard in quantitative mass

spectrometry analyses.[1] Adherence to these guidelines is essential for maintaining the

integrity and ensuring the accurate performance of the standard in experimental applications.

Solubility Profile
The solubility of Hypoxanthine-15N4 is a critical factor for the preparation of accurate stock

solutions. While data for the labeled standard is specific, the solubility of unlabeled

hypoxanthine provides additional context for its behavior in various solvents. Quantitative

solubility data is summarized below.

Table 1: Solubility of Hypoxanthine-15N4 and Related Compounds
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Compound Solvent Concentration Conditions Source

Hypoxanthine-

15N4
DMSO

10 mg/mL (71.38

mM)

Requires

sonication and

warming.

[1][2]

Hypoxanthine

(unlabeled)
DMSO ~30 mg/mL - [3]

Hypoxanthine

(unlabeled)

Dimethylformami

de
~20 mg/mL - [3]

Hypoxanthine

(unlabeled)
Ethanol ~0.5 mg/mL -

Hypoxanthine

(unlabeled)
Water

700 mg/L (0.7

mg/mL)
at 23 °C

Hypoxanthine

(unlabeled)

DMSO:PBS (pH

7.2) (1:3)
~0.25 mg/mL

Prepared by

dilution from a

DMSO stock.

Hypoxanthine is sparingly soluble in aqueous buffers. For applications requiring aqueous

solutions, it is recommended to first dissolve the compound in DMSO and then dilute it with the

aqueous buffer of choice. It is important to use newly opened, anhydrous DMSO, as its

hygroscopic nature can negatively impact the solubility of the product.

Storage and Stability
Proper storage is paramount to prevent the degradation of Hypoxanthine-15N4 standards.

Recommendations vary for the compound in its solid form versus in solution.

Table 2: Recommended Storage Conditions for Hypoxanthine-15N4
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Form Temperature Duration Conditions Source

Solid (Neat)
Room

Temperature
Not specified

Store away from

light and

moisture.

4°C Not specified

Sealed storage,

away from

moisture and

light.

-20°C
≥ 4 years

(unlabeled)
-

In Solvent (Stock

Solution)
-80°C 6 months

Sealed storage,

away from

moisture and

light.

-20°C 1 month

Sealed storage,

away from

moisture and

light.

Key Stability Guidelines:

Solid Form: To ensure long-term stability, the solid compound should be stored sealed and

protected from light and moisture. While room temperature storage is possible, refrigeration

at 4°C is also recommended.

Stock Solutions: Once dissolved, stock solutions are significantly more stable at -80°C than

at -20°C. To prevent degradation from repeated freeze-thaw cycles, it is crucial to aliquot the

stock solution into single-use volumes immediately after preparation.

Aqueous Solutions: It is not recommended to store aqueous solutions of hypoxanthine for

more than one day.

Experimental Protocols
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The following protocols provide detailed methodologies for the preparation of stock solutions

for use in experimental settings.

Protocol 1: Preparation of a High-Concentration DMSO
Stock Solution
This protocol is suitable for preparing a concentrated stock for dilution in both aqueous and

organic media.

Weighing: Accurately weigh the desired amount of Hypoxanthine-15N4 solid in a suitable

vial.

Solvent Addition: Add the required volume of fresh, anhydrous DMSO to achieve the target

concentration (e.g., 10 mg/mL).

Dissolution: Tightly cap the vial and facilitate dissolution by warming the mixture gently and

using an ultrasonic bath. Continue until all solid material is visibly dissolved.

Aliquoting: Once completely dissolved, dispense the solution into smaller, single-use, light-

protecting vials.

Storage: Immediately store the aliquots at -80°C for long-term storage (up to 6 months) or

-20°C for short-term storage (up to 1 month).

Protocol 2: Preparation of an Alkaline Aqueous Stock
Solution
This method can be used when a non-organic primary stock is required, for example, in certain

cell culture applications.

Reagent Preparation: Prepare a 0.1 M Sodium Hydroxide (NaOH) solution.

Weighing: Accurately weigh the Hypoxanthine-15N4 solid.

Dissolution: Dissolve the compound in the 0.1 M NaOH solution to the desired concentration

(e.g., 10 mM).
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Sterilization: For sterile applications, filter the solution through a 0.22 µm syringe filter into a

sterile container.

Aliquoting and Storage: Dispense into sterile, single-use aliquots and store frozen at -20°C.

Note that aqueous stability is limited.

Biological Context: Hypoxanthine in Purine
Metabolism
Hypoxanthine is a central purine derivative, acting as a critical intermediate in both the salvage

and degradation pathways of purine metabolism. Understanding its metabolic fate is essential

for interpreting data from studies using Hypoxanthine-15N4 as a tracer. The diagram below

illustrates the key metabolic routes involving hypoxanthine.

Caption: Metabolic pathways of hypoxanthine.

The diagram illustrates two primary pathways. In the purine degradation pathway, adenosine

monophosphate (AMP) is converted through a series of intermediates, including inosine, to

hypoxanthine. Hypoxanthine is then oxidized to xanthine and subsequently to uric acid by the

enzyme xanthine oxidase (XO). In the purine salvage pathway, the enzyme hypoxanthine-

guanine phosphoribosyltransferase (HGPRT) recycles hypoxanthine back into inosine

monophosphate (IMP), which can be reutilized for nucleotide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12404558#solubility-and-storage-conditions-for-
hypoxanthine-15n4-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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